Cas no 1361801-85-5 (3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid amide)

• Product Name: 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid amide
• CAS No: 1361801-85-5
• MF: C₁₃H₈Cl₂FNO
• MW: 284.113124847412
• CID: 4993710
• Update Time: 2025-05-27

3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid amide

• Inchi： 1S/C13H8Cl2FNO/c14-9-5-4-7(6-10(9)15)8-2-1-3-11(16)12(8)13(17)18/h1-6H,(H2,17,18)
• InChI Key： KZWGYLYXGPINGI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1C(N)=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 3.8
• Topological Polar Surface Area: 43.1

Additional information on 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid amide

Recent Advances in the Study of 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid amide (CAS: 1361801-85-5)

The compound 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid amide (CAS: 1361801-85-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique biphenyl structure with chloro and fluoro substituents, has been the subject of several studies aimed at elucidating its biological activity, pharmacokinetics, and synthetic pathways. The following sections provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid amide, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the amidation of the biphenyl carboxylic acid precursor, which significantly enhanced the efficiency of the synthesis process. The study reported a yield of over 85% under mild reaction conditions, making this method highly attractive for industrial-scale production. Furthermore, the synthesized compound exhibited excellent stability under various pH conditions, suggesting its suitability for oral administration.

In terms of biological activity, 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid amide has shown promising results as a modulator of specific protein-protein interactions involved in inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound effectively inhibits the binding of key inflammatory cytokines to their receptors, thereby reducing inflammation in animal models. The study also noted a favorable safety profile, with no significant toxicity observed at therapeutic doses. These findings position the compound as a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies have further elucidated the behavior of 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid amide in vivo. Research conducted by a team at the University of Cambridge revealed that the compound exhibits high oral bioavailability and a prolonged half-life, which are critical attributes for its development as a therapeutic agent. The study also identified the primary metabolic pathways of the compound, with hepatic glucuronidation being the major route of elimination. These insights are invaluable for the design of future clinical trials and formulation strategies.

Despite these advances, challenges remain in the development of 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid amide as a drug. One notable issue is its limited solubility in aqueous media, which could affect its absorption and distribution. Recent efforts have focused on the development of prodrugs and nanoparticle-based delivery systems to overcome this limitation. A 2024 study in the European Journal of Pharmaceutical Sciences reported the successful encapsulation of the compound in biodegradable polymeric nanoparticles, which significantly improved its solubility and targeted delivery to inflamed tissues.

In conclusion, 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid amide (CAS: 1361801-85-5) represents a promising scaffold for the development of novel anti-inflammatory agents. Recent research has made significant strides in optimizing its synthesis, understanding its biological activity, and addressing its pharmacokinetic challenges. Future studies should focus on advancing this compound through preclinical and clinical development, with the ultimate goal of bringing a new therapeutic option to patients suffering from inflammatory diseases.